2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide

• IUPAC Name: 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide
• InChI: InChI=1S/C10H13FN2OS/c11-3-4-12-9(14)5-10-13-8(6-15-10)7-1-2-7/h6-7H,1-5H2,(H,12,14)
• InChI Key: AARJKTIHYIGEME-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CSC(=N2)CC(=O)NCCF
• Molecular Formula: C10H13FN2OS
• Molecular Weight: 228.29 g/mol

Description

2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide, also known as CTZ, is a compound that has been widely studied in the field of neuroscience for its potential therapeutic effects. CTZ is a small molecule that has been shown to have an impact on various neurotransmitter systems in the brain, making it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide is not fully understood, but it is thought to involve the modulation of various neurotransmitter systems in the brain. 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide has been shown to increase the levels of serotonin, dopamine, and norepinephrine in different regions of the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide has been shown to have an impact on various biochemical and physiological processes in the brain. It has been shown to increase the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine. 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide is that it has been extensively studied in animal models and has shown promising results in various neurological disorders. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to develop targeted therapies based on 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide.

Future Directions

There are several future directions for research on 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide. One direction is to further explore the mechanism of action and identify specific targets for therapeutic interventions. Another direction is to investigate the potential use of 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide in combination with other drugs for the treatment of neurological disorders. Additionally, more research is needed to determine the safety and efficacy of 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide in human clinical trials.

Synthesis Methods

The synthesis of 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide involves a multi-step process that requires several reagents and solvents. The first step involves the reaction of cyclopropylamine with 2-bromoacetic acid to form the intermediate compound, 2-(bromomethyl)cyclopropylamine. This intermediate is then reacted with thiosemicarbazide to form the thiosemicarbazone derivative. Finally, the thiosemicarbazone derivative is reacted with ethyl fluoroacetate to form 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide.

Scientific Research Applications

2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide has been extensively studied for its potential therapeutic effects in various neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to have an impact on various neurotransmitter systems in the brain, including the serotonin, dopamine, and norepinephrine systems. 2-(4-cyclopropyl-1,3-thiazol-2-yl)-N-(2-fluoroethyl)acetamide has also been shown to have anxiolytic and antidepressant effects in animal models.